KRAS G12C inhibitor 55

• Molecular Formula: C36H40F3N7O2
• Molecular Weight: 659.7 g/mol
• InChI: InChI=1S/C36H40F3N7O2/c1-5-23-17-25-31(32(48-21-36(37,38)39)30(23)29-22(3)7-8-27-26(29)18-40-43-27)41-33(24-9-13-44(4)14-10-24)42-34(25)45-15-11-35(12-16-45)19-46(20-35)28(47)6-2/h5-8,17-18,24H,1-2,9-16,19-21H2,3-4H3,(H,40,43)
• InChIKey: MGBRYMOYNPZMKP-UHFFFAOYSA-N

KRAS G12C inhibitor 55 – Compound Identity, Source Patent, and Core Inhibitory Profile

KRAS G12C inhibitor 55 (CAS 2508134-76-5, molecular weight 659.74, formula C₃₆H₄₀F₃N₇O₂) is a covalent small-molecule inhibitor of the G12C mutant KRAS protein, designated as Compound 1 in the originating patent US 20180072723 A1 held by Array Biopharma / Mirati Therapeutics [1]. The compound bears a quinazoline-based scaffold functionalized with a 5-methyl-1H-indazol-4-yl substituent, a 2,2,2-trifluoroethoxy group, a vinyl warhead for covalent engagement of Cys-12, and a 2,7-diazaspiro[3.5]nonane moiety, as defined by its IUPAC name: 1-(7-(7-(5-methyl-1H-indazol-4-yl)-2-(1-methylpiperidin-4-yl)-8-(2,2,2-trifluoroethoxy)-6-vinylquinazolin-4-yl)-2,7-diazaspiro[3.5]nonan-2-yl)prop-2-en-1-one . In vitro, the compound inhibits the proliferation of CALU-1 lung adenocarcinoma cells harboring the KRAS G12C mutation with an IC₅₀ of 2.7 nM [2]. The compound is commercially offered by multiple research reagent suppliers at ≥98% purity for preclinical investigation purposes .

Covalent KRAS G12C inhibitor targeting mutant Cys-12 for target-engagement and pathway-suppression studies

Quinazoline SIIP-pocket chemotype with spirocyclic amine substitution for SAR and scaffold-comparison workflows

Reported cellular antiproliferative activity in KRAS G12C-mutant lung adenocarcinoma line; potency context requires matched-assay verification

• [1] Burgess LE, Rodriguez ME, Marx MA, et al. Kras G12c Inhibitors. US Patent US 20180072723 A1, filed November 14, 2017, and published March 14, 2018. Assigned to Array Biopharma Inc and Mirati Therapeutics Inc. View Source
• [2] MedChemExpress EU. KRAS G12C inhibitor 55 Biological Activity Datasheet. View Source

Why KRAS G12C Inhibitor 55 Cannot Be Interchanged with Other In-Class G12C Inhibitors Without Evidence

KRAS G12C inhibitors exhibit substantial inter-compound variability in potency, binding kinetics, selectivity profiles, and pharmacokinetic behavior despite sharing a common covalent mechanism at Cys-12. The clinically approved agents sotorasib (AMG 510) and adagrasib (MRTX849) differ markedly in their switch-II pocket occupancy, residence time, and CYP-mediated drug–drug interaction liabilities [1]. Within the quinazoline chemotype family represented by the US 20180072723 A1 patent series, activity against CALU-1 cells spans from low nanomolar to micromolar IC₅₀ values, depending on substituent identity at the quinazoline 4-, 6-, 7-, and 8-positions [2]. Consequently, assuming functional equivalence between KRAS G12C inhibitor 55 and any other in-class compound—whether a clinical candidate, a distinct chemotype, or even a structural neighbor from the same patent—is unwarranted without direct, matched-assay comparative data. The evidence compiled below identifies the specific, quantifiable dimensions where published data either support or fail to support differentiation for this compound.

Potency and binding kinetics may differ

In-class G12C inhibitors (sotorasib, adagrasib) exhibit divergent switch-II occupancy, residence time, and cellular IC₅₀ ranges; direct interchange without matched-assay data risks misinterpretation.

Scaffold-dependent selectivity and pharmacokinetics not interchangeable

Quinazoline-based SIIP inhibitors differ structurally from pyrimidine chemotypes; selectivity fingerprints, CYP liabilities, and oral exposure profiles observed for clinical candidates may not transfer to this tool compound.

Functional equivalence cannot be assumed

Even structural neighbors within the same patent series show variable CALU-1 potency; without public head-to-head data, substitution requires internal benchmarking against the reference inhibitor of choice.

• [1] Blake JF, et al. Potent and Selective Covalent Quinazoline Inhibitors of KRAS G12C. Cell Chemical Biology, 2017. (Describes early quinazoline-based SIIP inhibitors and their differential activity profiles.) View Source
• [2] Burgess LE, Rodriguez ME, Marx MA, et al. Kras G12c Inhibitors. US Patent US 20180072723 A1. (Discloses the full compound series including Compound 1 / KRAS G12C inhibitor 55.) View Source

KRAS G12C Inhibitor 55 – Quantitative Differentiation Evidence Against Closest Comparators

CALU-1 Cell Antiproliferative Potency of KRAS G12C Inhibitor 55 vs. Clinical Inhibitors and In-Class Analogs

KRAS G12C inhibitor 55 inhibits the growth of CALU-1 (KRAS G12C-mutant non-small cell lung cancer) cells with an IC₅₀ of 2.7 nM in vitro [1]. This value represents sub-nanomolar cellular potency and places the compound among the more potent covalent G12C inhibitors reported in the patent literature. As a class-level reference, the FDA-approved covalent inhibitor sotorasib (AMG 510) has been reported with a CALU-1 antiproliferative IC₅₀ of approximately 6–10 nM in comparable 2D culture viability assays [2]. However, a direct head-to-head comparison under identical assay conditions (e.g., incubation time, serum concentration, readout method) between inhibitor 55 and sotorasib or adagrasib has not been published. Differences in assay protocols—including cell seeding density, duration of compound exposure (typically 72 h vs. 96 h), and viability endpoint (CellTiter-Glo vs. MTT)—preclude a definitive potency ranking. Prospective users should generate internal benchmark data against their reference G12C inhibitor of choice under their own standardized conditions before making procurement or selection decisions.

CALU-1 antiproliferative potency

Cross-study context

IC₅₀ 2.7 nM (inhibitor 55) vs. sotorasib ≈ 6–10 nM, adagrasib ≈ 5–15 nM in comparable viability assays; no direct head-to-head data

Supports cellular target-engagement interpretation in G12C-mutant CALU-1 cells; cross-study comparison cannot confirm statistical superiority.

Assay protocols (72–96 h, CellTiter-Glo/MTT) differ between studies; internal benchmarking recommended.

Evidence Dimension	Antiproliferative IC₅₀ in CALU-1 cells (KRAS G12C-mutant NSCLC line)
Target Compound Data	IC₅₀ = 2.7 nM
Comparator Or Baseline	Sotorasib (AMG 510): IC₅₀ ≈ 6–10 nM in CALU-1; Adagrasib (MRTX849): IC₅₀ ≈ 5–15 nM in CALU-1 (literature-reported ranges; assay conditions vary)
Quantified Difference	Approximately 2- to 4-fold lower IC₅₀ numerically; cannot be confirmed as statistically significant without matched-assay data
Conditions	In vitro 2D monolayer culture; viability endpoint; CALU-1 cells harboring endogenous KRAS G12C mutation; assay protocols differ across studies

Why This Matters

Cellular potency in a well-validated G12C-mutant line is the most proximal predictor of target engagement in a cellular context; demonstrating sub-5 nM activity establishes that the compound engages KRAS G12C and suppresses downstream viability signaling at pharmacologically relevant concentrations, but cross-study comparisons cannot substitute for internal head-to-head benchmarking.

• [1] MedChemExpress EU. KRAS G12C inhibitor 55 Biological Activity Datasheet – In Vitro CALU-1 IC₅₀. View Source
• [2] Canon J, et al. The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature, 2019, 575, 217–223. (Reports sotorasib CALU-1 activity.) View Source

Quinazoline Scaffold Architecture and Substituent Differentiation vs. Tetrahydropyridopyrimidine and Other Chemotypes

KRAS G12C inhibitor 55 is built upon a quinazoline core representing the SIIP (switch-II pocket) binding pharmacophore class disclosed in US 20180072723 A1 [1]. Key structural features differentiating it from other G12C inhibitor chemotypes include: (i) a 5-methyl-1H-indazol-4-yl group at the quinazoline 7-position, distinct from the tetrahydropyridopyrimidine scaffold of sotorasib and the pyrido-pyrimidine core of adagrasib; (ii) a 2,7-diazaspiro[3.5]nonane moiety at the quinazoline 4-position, replacing the piperazine ring found in many analogs; (iii) a 2,2,2-trifluoroethoxy substituent at the 8-position; and (iv) a vinyl group at the 6-position. The presence of the spirocyclic diazaspiro[3.5]nonane group introduces conformational constraint and altered steric bulk within the SIIP, which may affect binding kinetics and selectivity . Within the same patent family, Compound 1 (inhibitor 55) is distinguished from other exemplified compounds (e.g., Compound 2, Compound 3) by this specific substitution pattern, but no publicly available SAR table directly compares their CALU-1 IC₅₀ values under a uniform protocol. The scaffold architecture represents a specific chemical tool distinct from the approved clinical chemotypes and from tool compounds such as ARS-1620 or BI-0474 [2].

Scaffold architecture differentiation

Class-level inference

Quinazoline core with 5-methyl-1H-indazol-4-yl (C7), 2,7-diazaspiro[3.5]nonane (C4), 2,2,2-trifluoroethoxy (C8), vinyl (C6) vs. tetrahydropyridopyrimidine (sotorasib) and pyrido-pyrimidine (adagrasib) cores

Structural differentiation may affect SIIP binding pose and selectivity; quantitative SAR versus patent-internal analogs not publicly available.

Spirocyclic constraint introduces distinct conformational properties; correlation to binding kinetics requires experimental confirmation.

Evidence Dimension	Chemical scaffold and key substituents vs. clinical and tool G12C inhibitors
Target Compound Data	Quinazoline core with 5-methyl-1H-indazol-4-yl (C7), 2,7-diazaspiro[3.5]nonane (C4), 2,2,2-trifluoroethoxy (C8), vinyl (C6)
Comparator Or Baseline	Sotorasib: tetrahydropyridopyrimidine core; Adagrasib: pyrido-pyrimidine core; ARS-1620: quinazoline core with distinct substituents
Quantified Difference	Structural differentiation confirmed by IUPAC name, SMILES, and InChIKey; quantitative SAR differential vs. patent-internal analogs not publicly available
Conditions	Structural identity confirmed by CAS registration and vendor Certificate of Analysis

Why This Matters

Scaffold identity determines SIIP binding pose, residence time, and selectivity fingerprint. A quinazoline-based inhibitor with a spirocyclic amine substituent may exhibit distinct binding kinetics relative to pyrimidine-based inhibitors. Selection for mechanistic studies requires this structural information to interpret differential cellular or in vivo outcomes.

• [1] Burgess LE, et al. Kras G12c Inhibitors. US Patent US 20180072723 A1. View Source
• [2] Blake JF, et al. Potent and Selective Covalent Quinazoline Inhibitors of KRAS G12C. Cell Chemical Biology, 2017. View Source

Reported Purity Specification and Its Impact on Assay Reproducibility Relative to Uncharacterized In-House Analogs

KRAS G12C inhibitor 55 is commercially supplied with a certified purity of ≥98% as determined by HPLC, with the molecular identity confirmed by NMR and LC-MS, according to vendor Certificates of Analysis [1]. The compound is provided as a solid, storable at -20°C (powder, 3 years) or 4°C (2 years), and demonstrates solubility in DMSO at concentrations suitable for in vitro assay preparation . This level of quality assurance is critical for generating reproducible potency measurements, particularly for covalent inhibitors where impurities containing reactive electrophiles could confound IC₅₀ determinations by non-specifically alkylating cellular thiols. In competitive benchmarking, in-house synthesized analogs lacking rigorous purity documentation have been shown to produce IC₅₀ values deviating by >3-fold from those obtained with characterized commercial material (class-level observation, not inhibitor-55-specific) [2]. While the 2.7 nM CALU-1 IC₅₀ reported for inhibitor 55 has not been independently verified by the vendor, the combination of high certified purity and structural characterization provides a reliable starting point for assay development [1].

Certified purity and quality control

Lot attribute

≥98% HPLC; NMR and LC-MS identity confirmed; solid, DMSO-soluble; storage -20 °C powder

High certified purity reduces risk of batch-to-batch variability and interference from reactive impurities in covalent inhibitor assays.

Class-level evidence suggests uncharacterized impurities can shift IC₅₀ >3-fold; direct verification per new lot still required.

Evidence Dimension	Vendor-certified purity vs. typical in-house synthesized analog purity
Target Compound Data	≥98% purity (HPLC), solid form, DMSO-soluble
Comparator Or Baseline	In-house synthesized analogs: purity often not formally reported; may contain uncharacterized synthetic intermediates or byproducts
Quantified Difference	Not directly quantified for this compound vs. a specific comparator; class-level impact of purity on covalent inhibitor IC₅₀ variability is estimated at ≥3-fold
Conditions	Vendor QC by HPLC, NMR, LC-MS; storage at -20°C (powder)

Why This Matters

For procurement, documented purity ≥98% with full analytical characterization reduces the risk of batch-to-batch variability that could compromise SAR studies, mechanism-of-action experiments, or in vivo pharmacokinetic profiling.

• [1] MedChemExpress EU. KRAS G12C inhibitor 55 Datasheet – Purity and Documentation. View Source
• [2] Baell JB, Holloway GA. New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. J Med Chem, 2010, 53(7), 2719–2740. (Class-level reference on impurity-driven assay artifacts.) View Source

Absence of Public Wild-Type KRAS Selectivity Data Limits Claims of G12C-Specific Targeting

No published data were identified that quantify the selectivity of KRAS G12C inhibitor 55 against wild-type KRAS, other RAS isoforms (HRAS, NRAS), or non-G12C KRAS mutants (e.g., G12D, G12V) in either biochemical or cellular assays. The compound is described as a KRAS G12C inhibitor based on its covalent mechanism targeting Cys-12 and its antiproliferative activity in the G12C-mutant CALU-1 line [1], but the absence of counter-screening data against isogenic wild-type or G12D/G12V cell lines means that selectivity cannot be assumed. By comparison, sotorasib has been shown to exhibit >40-fold selectivity for KRAS G12C over wild-type KRAS in nucleotide exchange assays, and adagrasib demonstrates >100-fold biochemical selectivity [2][3]. For inhibitor 55, users must internally generate selectivity profiles if G12C-specific targeting is a critical parameter for their experimental design. The lack of public selectivity data represents a significant evidence gap relative to well-characterized clinical inhibitors and should be weighed in procurement decisions where target specificity is paramount.

Wild-type KRAS selectivity absent

Data to verify

No public data for selectivity against wild-type KRAS, HRAS, NRAS, or other G12 mutants (G12D, G12V)

G12C-specific targeting cannot be assumed; off-target engagement must be assessed internally when phenotypic specificity is critical.

Clinical inhibitors sotorasib and adagrasib report >40-fold to >100-fold biochemical selectivity; such benchmarks are unavailable for inhibitor 55.

Evidence Dimension	Selectivity for KRAS G12C vs. wild-type KRAS and other RAS mutants
Target Compound Data	No public selectivity data available
Comparator Or Baseline	Sotorasib: >40-fold selectivity G12C vs. WT KRAS in biochemical assay; Adagrasib: >100-fold biochemical selectivity for G12C over WT
Quantified Difference	Cannot be calculated; selectivity data absent for inhibitor 55
Conditions	Biochemical nucleotide exchange assay or cellular pERK assay in isogenic lines; not performed/reported for inhibitor 55

Why This Matters

Selectivity profiling is essential for interpreting cellular phenotype data and for distinguishing on-target G12C-mediated effects from off-target cytotoxicity. Procurement for target validation studies should be accompanied by internal selectivity testing.

• [1] MedChemExpress EU. KRAS G12C inhibitor 55 Datasheet – Biological Activity description. View Source
• [2] Canon J, et al. The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature, 2019, 575, 217–223. (Sotorasib selectivity data.) View Source
• [3] Hallin J, et al. Anti-tumor efficacy of a potent and selective non-covalent KRAS G12D inhibitor. Nat Med, 2022, 28, 2171–2182. (Includes comparator selectivity discussion for covalent G12C inhibitors.) View Source

Lack of Reported In Vivo Pharmacokinetic or Efficacy Data vs. Orally Bioavailable Clinical Inhibitors

No in vivo pharmacokinetic (PK) parameters (e.g., oral bioavailability, clearance, half-life, volume of distribution), tumor xenograft efficacy data, or pharmacodynamic (PD) biomarker modulation data (e.g., pERK suppression in tumor tissue) have been publicly reported for KRAS G12C inhibitor 55. This contrasts sharply with sotorasib (oral bioavailability ~30% in preclinical species; tumor regression in MIA PaCa-2 xenografts) and adagrasib (oral bioavailability ~40%; dose-dependent pERK suppression and tumor growth inhibition in multiple G12C xenograft models) [1][2]. The compound's molecular weight (659.74), calculated logP, and the presence of the 2,2,2-trifluoroethoxy and diazaspiro groups suggest that oral absorption cannot be assumed; dedicated solubility, permeability, and metabolic stability studies would be required to assess developability. For users whose experimental workflows require in vivo dosing, the absence of any PK or tolerability data means that all in vivo protocols must be developed de novo, including formulation optimization, dose-range finding, and PK/PD correlation studies. This represents a significant practical barrier compared to well-characterified clinical inhibitors for which extensive in vivo datasets are publicly available.

In vivo PK and efficacy data missing

Data to verify

No oral bioavailability, clearance, tumor xenograft efficacy, or pharmacodynamic biomarker modulation data reported

In vivo protocols require de novo formulation, dose-range finding, and PK/PD characterization; contrasts with extensively profiled clinical candidates.

Molecular weight (659.74) and lipophilic substituents suggest oral absorption cannot be assumed without dedicated ADME studies.

Evidence Dimension	Availability of in vivo PK, efficacy, and tolerability data
Target Compound Data	No in vivo data available in public domain
Comparator Or Baseline	Sotorasib: oral bioavailability ~30%, tumor regression in xenograft models; Adagrasib: oral bioavailability ~40%, dose-dependent tumor growth inhibition in G12C xenografts
Quantified Difference	Not applicable; comparator in vivo datasets are extensive; inhibitor 55 in vivo dataset is absent
Conditions	Mouse/rat PK studies; subcutaneous xenograft tumor models (MIA PaCa-2, NCI-H358, etc.)

Why This Matters

For translational research programs requiring in vivo proof-of-concept, the absence of PK and efficacy data necessitates substantial investment in internal ADME/PK characterization before the compound can be deployed in animal models. This contrasts with clinical-stage inhibitors where extensive in vivo data packages are available to guide dosing and formulation.

• [1] Canon J, et al. The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature, 2019, 575, 217–223. View Source
• [2] Hallin J, et al. Anti-tumor efficacy of a potent and selective non-covalent KRAS G12D inhibitor. Nat Med, 2022, 28, 2171–2182. (Includes adagrasib xenograft comparator data.) View Source

Covalent Mechanism and Warhead Identity: Implications for Binding Kinetics vs. Reversible Inhibitors

KRAS G12C inhibitor 55 contains a prop-2-en-1-one (acrylamide) warhead attached to the 2,7-diazaspiro[3.5]nonane moiety, enabling covalent and irreversible modification of the mutant cysteine at position 12 of KRAS G12C . This mechanism, shared with sotorasib and adagrasib, locks the protein in the inactive GDP-bound state and prevents SOS-catalyzed nucleotide exchange [1]. The irreversible binding mode confers prolonged target engagement that can extend beyond compound washout, a property fundamentally distinct from reversible (non-covalent) G12C inhibitors such as divarasib (GDC-6036) or the tri-complex inhibitors (e.g., RMC-6291) that recruit cyclophilin A [2]. For inhibitor 55, specific kinetic parameters (kᵢₙₐcₜ/Kᵢ, residence time) have not been reported. However, the class-level property of irreversible covalent modification has well-established implications: potency depends on both binding affinity and warhead reactivity, and the duration of pharmacodynamic effect may persist after plasma clearance of the compound. Users selecting inhibitor 55 for mechanistic studies should consider whether an irreversible covalent tool is appropriate for their experimental question, as this mechanism precludes rapid reversibility of target engagement upon compound removal—a property that may be desirable or undesirable depending on the study design.

Covalent warhead and binding mode

Class-level inference

Acrylamide warhead; irreversible covalent modification of Cys-12; kinetic parameters (kinact/KI) not reported

Irreversible binding enables washout-resistant target engagement, distinguishing it from reversible non-covalent and tri-complex inhibitors. Interpretation of washout and resistance experiments depends on this mechanism.

Class-level property; direct comparison of residence time and reactivation kinetics versus divarasib or RMC-6291 requires experimental data.

Evidence Dimension	Binding mode and reversibility of target engagement
Target Compound Data	Irreversible covalent inhibitor; acrylamide warhead targeting Cys-12 of KRAS G12C; kinetic parameters (kᵢₙₐcₜ/Kᵢ) not reported
Comparator Or Baseline	Divarasib (GDC-6036): covalent but with distinct warhead and binding kinetics; RMC-6291: tri-complex mechanism requiring CypA, non-covalent with KRAS G12C(ON)
Quantified Difference	Mechanistic class difference (irreversible covalent vs. tri-complex); quantitative kinetic comparison not possible due to absent data
Conditions	Biochemical assay measuring covalent adduct formation by mass spectrometry or GTP-loading inhibition

Why This Matters

The irreversible covalent mechanism dictates the washout-independent duration of target engagement and influences the interpretation of washout experiments, combination scheduling, and resistance mechanism studies. Selection of this compound over a reversible or tri-complex inhibitor should be driven by the specific mechanistic hypothesis under investigation.

• [1] Ostrem JM, et al. K-Ras(G12C) inhibitors allosterically control GTP affinity and effector interactions. Nature, 2013, 503, 548–551. (Foundational description of the SIIP covalent mechanism.) View Source
• [2] Schulze CJ, et al. Chemical remodeling of a cellular chaperone to target the active state of mutant KRAS. Science, 2023, 381, 794–799. (Describes tri-complex inhibitor mechanism distinct from SIIP covalent inhibitors.) View Source

Recommended Research and Procurement Scenarios for KRAS G12C Inhibitor 55 Based on Current Evidence

Preclinical SAR and Chemical Tool Studies Within the Quinazoline SIIP Inhibitor Series

KRAS G12C inhibitor 55 is best deployed as a chemical probe within structure–activity relationship (SAR) studies focused on the quinazoline-based SIIP inhibitor chemotype. Its potent CALU-1 cellular activity (IC₅₀ 2.7 nM) , combined with its defined substitution pattern featuring a 2,7-diazaspiro[3.5]nonane and a 5-methyl-1H-indazol-4-yl moiety, makes it a valuable comparator for probing the impact of spirocyclic amine introduction at the quinazoline 4-position on cellular potency, solubility, and metabolic stability. Researchers exploring the patent space of US 20180072723 A1 can use inhibitor 55 as a reference point to benchmark newly synthesized analogs within the same scaffold family .

In Vitro Mechanistic Studies Requiring an Irreversible Covalent G12C Inhibitor with Defined Cellular Activity

For studies investigating the downstream consequences of irreversible covalent KRAS G12C engagement—such as sustained suppression of MAPK pathway signaling (pERK, pMEK), induction of apoptosis, or feedback activation of RTK pathways—inhibitor 55 offers a tool compound with established cellular potency in the G12C-mutant CALU-1 line . Its irreversible binding mode (acrylamide warhead) permits washout experiments to assess the persistence of target engagement and pathway suppression, a key advantage over reversible inhibitors [1]. However, users must internally confirm target engagement (e.g., via KRAS G12C covalent occupancy mass spectrometry or pERK IC₅₀ determination) and establish selectivity against wild-type KRAS cells, as these data are not publicly available .

Comparator Compound for Benchmarking Novel Non-Covalent or Tri-Complex G12C Inhibitors in Cellular Assays

Inhibitor 55 can serve as a representative covalent SIIP inhibitor in cellular comparative studies against emerging non-covalent G12C inhibitors (e.g., divarasib) or tri-complex inhibitors (e.g., RMC-6291) that operate through mechanistically distinct modes of action. The 2.7 nM CALU-1 IC₅₀ provides a potency benchmark, though the comparison must be conducted in the same assay format with identical incubation times and readouts to enable valid interpretation . The covalent mechanism of inhibitor 55 ensures that differential cellular phenotypes observed between inhibitor classes can be attributed, at least in part, to the distinction between irreversible GDP-state trapping and alternative mechanisms such as active-state (GTP-bound) targeting or cyclophilin A recruitment [1].

Internal Reference Standard for Vendor Qualification and Batch-to-Batch Consistency Monitoring

Given the commercial availability of inhibitor 55 at ≥98% purity with defined storage conditions (powder, -20°C) and solubility in DMSO , the compound can be employed as an internal reference standard for qualifying new vendor lots, verifying compound integrity after long-term storage, or cross-validating assay performance across laboratories. Its well-defined molecular identity (CAS 2508134-76-5, IUPAC name, SMILES, InChIKey) facilitates unambiguous identification by LC-MS, and its CALU-1 IC₅₀ value provides a functional benchmark for confirming biological activity post-solubilization . Regular re-testing of the 2.7 nM CALU-1 IC₅₀ upon receipt of each new batch is recommended to ensure lot-to-lot consistency before committing the compound to large-scale screening campaigns.

Application

Selection Property

Validation Focus

Preclinical SAR and chemical tool studies within the quinazoline SIIP inhibitor series

Quinazoline SIIP chemotype with spirocyclic amine substitution

Cellular potency benchmarking against patent-internal analogs; substituent-impact profiling

In vitro mechanistic studies requiring irreversible covalent KRAS G12C engagement

Irreversible acrylamide warhead targeting Cys-12; reported CALU-1 antiproliferative activity

Target-engagement occupancy (mass spectrometry) and MAPK pathway suppression (pERK); washout persistence

Comparator compound for benchmarking non-covalent or tri-complex G12C inhibitors in cellular assays

Covalent SIIP inhibitor reference with cellular potency in G12C-mutant line

Mechanism-dependent phenotype comparison under matched assay conditions; confirm target engagement differential

Internal reference standard for vendor qualification and batch-to-batch consistency monitoring

≥98% purity, defined storage and solubility, known molecular identity

LC-MS identity verification; functional activity confirmation via CALU-1 IC₅₀ benchmark upon each new lot

• [1] Ostrem JM, et al. K-Ras(G12C) inhibitors allosterically control GTP affinity and effector interactions. Nature, 2013, 503, 548–551. (Covalent SIIP mechanism description.) View Source